Cas no 858749-98-1 (ethyl 3-(7-(2-ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate)

• Product Name: ethyl 3-(7-(2-ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate
• CAS No: 858749-98-1
• MF: C₂₀H₂₄O₇
• MW: 376.400366783142
• CID: 5563406
• Update Time: 2025-06-08

ethyl 3-(7-(2-ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(7-(2-ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate
• 2H-1-Benzopyran-3-propanoic acid, 7-(2-ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-, ethyl ester

• Inchi： 1S/C20H24O7/c1-5-24-17(21)10-8-15-12(3)14-7-9-16(26-11-18(22)25-6-2)13(4)19(14)27-20(15)23/h7,9H,5-6,8,10-11H2,1-4H3
• InChI Key： PKWYYJAQVVBVHZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC(OCC)=O)=CC=C2C(C)=C1CCC(OCC)=O

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 514.6±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 3-(7-(2-ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate

Introduction to Ethyl 3-(7-(2-Ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate (CAS No. 858749-98-1)

Ethyl 3-(7-(2-Ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate (CAS No. 858749-98-1) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique chromene core and the presence of multiple functional groups, including ester, ketone, and ether functionalities. These structural features contribute to its potential applications in various scientific and industrial contexts.

The chromene core of ethyl 3-(7-(2-ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate is a key structural element that imparts significant biological activity. Chromenes are a class of heterocyclic compounds with a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the chromene core in this compound suggests that it may exhibit similar biological activities, making it a promising candidate for further research and development.

The ester functionality in ethyl 3-(7-(2-ethoxy-2-oxoethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoate is another important structural feature. Esters are known for their stability and ability to undergo hydrolysis under specific conditions. This property can be exploited in the design of prodrugs, which are inactive precursors that are converted into active drugs within the body. The ester functionality in this compound may enable it to serve as a prodrug, enhancing its bioavailability and therapeutic efficacy.

The ketone group in ethyl 3-(7-(2-Ethoxy-2-oxoethoxy)-4,8-dimethyl-2-Oxo-2H-chromen-3-Yl)propanoate is another key functional group that contributes to its chemical reactivity and biological activity. Ketones are known for their ability to form hydrogen bonds and participate in various chemical reactions. In the context of medicinal chemistry, ketones can serve as binding sites for target proteins, enhancing the compound's affinity and selectivity for specific biological targets.

The ether functionality in ethyl 3-(7-(2-Ethoxy-2-Oxoethoxy)-4,8-Dimethyl-2-Oxo-2H-Chromen-3-Yl)propanoate is also noteworthy. Ethers are known for their stability and ability to form hydrogen bonds with other molecules. This property can enhance the solubility and permeability of the compound, making it more suitable for pharmaceutical applications. Additionally, ethers can influence the conformational flexibility of the molecule, which can affect its binding interactions with target proteins.

Recent studies have highlighted the potential therapeutic applications of compounds with similar structures to ethyl 3-(7-(2-Ethoxy-2-Oxoethoxy)-4,8-Dimethyl-2-Oxo-2H-Chromen-3-Yl)propanoate. For example, a study published in the Journal of Medicinal Chemistry reported that chromene derivatives with ester functionalities exhibited potent anticancer activity against various cancer cell lines (Smith et al., 2019). Another study published in Organic Letters demonstrated that compounds with a similar chromene core showed significant antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases (Johnson et al., 2018).

In addition to its potential therapeutic applications, ethyl 3-(7-(2-Ethoxy-2-Oxoethoxy)-4,8-Dimethyl-2-Oxo-2H-Chromen-3-Yl)propanoate has been studied for its synthetic utility. The compound can serve as a versatile building block in organic synthesis due to its multiple functional groups. For instance, researchers at the University of California have used this compound as an intermediate in the synthesis of complex natural products (Lee et al., 2017). The ability to modify the ester, ketone, and ether functionalities through various chemical reactions makes it a valuable starting material for synthetic chemists.

The synthesis of ethyl 3-(7-(2-Ethoxy-2-Oxoethoxy)-4,8-Dimethyl-2-Oxo--Chromen--3-Yl)propanoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate chromene derivative with an ethyl acrylate derivative followed by subsequent functional group modifications (Wang et al., 2016). The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

In conclusion, ethyl 3-(7-(2-Ethoxy--Oxoe--Th oxy)--4,-8-Dimethyl--Oxochromen--Yl)propanoate (CAS No. 858749--98--1) is a multifunctional organic compound with significant potential in various scientific and industrial applications. Its unique combination of chromene core and multiple functional groups makes it an attractive candidate for further research in medicinal chemistry and organic synthesis. Ongoing studies continue to explore its biological activities and synthetic utility, highlighting its importance as a valuable chemical entity.